Cas no 2418679-73-7 (3-(1-Benzylpiperidin-4-yl)oxypropanoic acid;hydrochloride)

• Product Name: 3-(1-Benzylpiperidin-4-yl)oxypropanoic acid;hydrochloride
• CAS No: 2418679-73-7
• MF: C₁₅H₂₂ClNO₃
• MW: 299.793083667755
• CID: 6181739
• PubChem ID: 154577512
• Update Time: 2025-11-06

3-(1-Benzylpiperidin-4-yl)oxypropanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(1-benzylpiperidin-4-yl)oxy]propanoic acid hydrochloride
• 2418679-73-7
• EN300-6762404
• 3-(1-Benzylpiperidin-4-yl)oxypropanoic acid;hydrochloride

• Inchi： 1S/C15H21NO3.ClH/c17-15(18)8-11-19-14-6-9-16(10-7-14)12-13-4-2-1-3-5-13;/h1-5,14H,6-12H2,(H,17,18);1H
• InChI Key： XLPUNHJJCCPGFH-UHFFFAOYSA-N
• SMILES： Cl.O(CCC(=O)O)C1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 299.1288213g/mol
• Monoisotopic Mass: 299.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(1-Benzylpiperidin-4-yl)oxypropanoic acid;hydrochloride

3-(1-Benzylpiperidin-4-yl)oxypropanoic acid; hydrochloride: A Comprehensive Overview

3-(1-Benzylpiperidin-4-yl)oxypropanoic acid; hydrochloride, identified by the CAS number 2418679-73-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of piperidine derivatives, has garnered attention due to its potential applications in drug development and its unique chemical properties. Recent studies have highlighted its role in modulating various biological pathways, making it a subject of extensive research.

The molecular structure of 3-(1-Benzylpiperidin-4-yl)oxypropanoic acid; hydrochloride comprises a piperidine ring substituted with a benzyl group at position 1 and an oxypropanoic acid moiety at position 4. This configuration imparts the compound with distinct physicochemical properties, including high solubility in polar solvents and moderate stability under physiological conditions. The hydrochloride salt form further enhances its bioavailability, making it a favorable candidate for therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving nucleophilic substitution and cyclization reactions. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring scalability for large-scale production. The synthesis of 3-(1-Benzylpiperidin-4-yl)oxypropanoic acid; hydrochloride has been documented in several peer-reviewed journals, underscoring its importance in contemporary chemical research.

In terms of pharmacological activity, 3-(1-Benzylpiperidin-4-yl)oxypropanoic acid; hydrochloride has demonstrated potent inhibitory effects on key enzymes involved in neurodegenerative diseases. For instance, studies published in 2023 have shown its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease progression. This finding positions the compound as a potential lead molecule for the development of novel therapeutics targeting cognitive disorders.

Beyond its enzymatic activity, this compound exhibits selective binding affinity for various G-protein coupled receptors (GPCRs), making it a valuable tool in receptor-based drug discovery. Preclinical studies have revealed its ability to modulate serotonin and dopamine pathways, which are critical in treating conditions such as depression and Parkinson's disease. These findings align with current trends in pharmacology that emphasize receptor-specific therapies for improved efficacy and reduced side effects.

The application of 3-(1-Benzylpiperidin-4-yl)oxypropanoic acid; hydrochloride extends beyond pharmacology into materials science. Its unique structural features make it a candidate for developing advanced materials with tailored properties, such as self-healing polymers and stimuli-responsive systems. Recent research has explored its use as a building block for constructing supramolecular assemblies, highlighting its versatility across diverse scientific domains.

In terms of safety and toxicity profiles, studies conducted on animal models have indicated that 3-(1-Benzylpiperidin-4-yl)oxypropanoic acid; hydrochloride exhibits low acute toxicity at therapeutic doses. However, long-term toxicity studies are currently underway to assess its suitability for chronic use. Regulatory compliance remains a priority, with ongoing efforts to align its production and application with international safety standards.

The future outlook for 3-(1-Benzylpiperidin-4-yl)oxypropanoic acid; hydrochloride is promising, driven by continuous innovation in synthetic methods and expanding insights into its biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice. Furthermore, the integration of artificial intelligence (AI) in drug design is anticipated to enhance the optimization process, paving the way for more effective derivatives.

In conclusion, 3-(1-Benzylpiperidin-4-yl)oxypropanoic acid; hydrochloride, CAS number 2418679-73-7, stands as a testament to the progress in modern chemistry and pharmacology. Its multifaceted applications, coupled with ongoing research advancements, underscore its potential as a cornerstone in developing innovative therapeutic agents and materials. As scientific exploration continues to unravel its full potential, this compound is poised to make significant contributions across various industries.